[(2R,3R,4S,5R)-4-Benzoyloxy-3-hydroxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl benzoate
[(2R,3R,4S,5R)-4-Benzoyloxy-3-hydroxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl benzoate
Brand Name:
Vulcanchem
CAS No.:
137057-72-8
VCID:
VC0143901
InChI:
InChI=1S/C25H22N4O7/c1-33-22-18-21(26-13-27-22)29(14-28-18)23-20(36-25(32)16-10-6-3-7-11-16)19(30)17(35-23)12-34-24(31)15-8-4-2-5-9-15/h2-11,13-14,17,19-20,23,30H,12H2,1H3/t17-,19-,20+,23-/m1/s1
SMILES:
COC1=NC=NC2=C1N=CN2C3C(C(C(O3)COC(=O)C4=CC=CC=C4)O)OC(=O)C5=CC=CC=C5
Molecular Formula:
C25H22N4O7
Molecular Weight:
490.5 g/mol
[(2R,3R,4S,5R)-4-Benzoyloxy-3-hydroxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl benzoate
CAS No.: 137057-72-8
Main Products
VCID: VC0143901
Molecular Formula: C25H22N4O7
Molecular Weight: 490.5 g/mol
![[(2R,3R,4S,5R)-4-Benzoyloxy-3-hydroxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl benzoate - 137057-72-8](/images/no_structure.jpg)
| CAS No. | 137057-72-8 |
|---|---|
| Product Name | [(2R,3R,4S,5R)-4-Benzoyloxy-3-hydroxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl benzoate |
| Molecular Formula | C25H22N4O7 |
| Molecular Weight | 490.5 g/mol |
| IUPAC Name | [(2R,3R,4S,5R)-4-benzoyloxy-3-hydroxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C25H22N4O7/c1-33-22-18-21(26-13-27-22)29(14-28-18)23-20(36-25(32)16-10-6-3-7-11-16)19(30)17(35-23)12-34-24(31)15-8-4-2-5-9-15/h2-11,13-14,17,19-20,23,30H,12H2,1H3/t17-,19-,20+,23-/m1/s1 |
| Standard InChIKey | OTTXTTKOMBTSFZ-OYWYANMWSA-N |
| Isomeric SMILES | COC1=NC=NC2=C1N=CN2[C@H]3[C@H]([C@@H]([C@H](O3)COC(=O)C4=CC=CC=C4)O)OC(=O)C5=CC=CC=C5 |
| SMILES | COC1=NC=NC2=C1N=CN2C3C(C(C(O3)COC(=O)C4=CC=CC=C4)O)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | COC1=NC=NC2=C1N=CN2C3C(C(C(O3)COC(=O)C4=CC=CC=C4)O)OC(=O)C5=CC=CC=C5 |
| PubChem Compound | 15115694 |
| Last Modified | Nov 11 2021 |
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